Cas no 144704-77-8 (Carbamic acid,(2,5-dihydro-2-oxo-3-furanyl)-, 1,1-dimethylethyl ester (9CI))
144704-77-8 structure
Product Name:Carbamic acid,(2,5-dihydro-2-oxo-3-furanyl)-, 1,1-dimethylethyl ester (9CI)
CAS No:144704-77-8
MF:C9H13NO4
MW:199.203822851181
CID:105562
PubChem ID:45091931
Update Time:2025-04-18
Carbamic acid,(2,5-dihydro-2-oxo-3-furanyl)-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid,(2,5-dihydro-2-oxo-3-furanyl)-, 1,1-dimethylethyl ester (9CI)
- tert-Butyl (2-oxo-2,5-dihydrofuran-3-yl)carbamate
- 144704-77-8
-
- Inchi: 1S/C9H13NO4/c1-9(2,3)14-8(12)10-6-4-5-13-7(6)11/h4H,5H2,1-3H3,(H,10,12)
- InChI Key: CPAFLSSCDOOOBS-UHFFFAOYSA-N
- SMILES: O(C(NC1C(=O)OCC=1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 199.08449
- Monoisotopic Mass: 199.08445790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 64.6Ų
Experimental Properties
- PSA: 64.63
Carbamic acid,(2,5-dihydro-2-oxo-3-furanyl)-, 1,1-dimethylethyl ester (9CI) Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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